Cas no 72635-04-2 (8-(Methylpropanoyl), 9-Ac-(5alpha, 6alpha, 8alpha, 9alpha)-8, 9-Dhiydroxy-1(10), 2, 4(15), 11(13)-guaiatetraen-12, 6-olide)

8-(Methylpropanoyl), 9-Ac-(5alpha, 6alpha, 8alpha, 9alpha)-8, 9-Dhiydroxy-1(10), 2, 4(15), 11(13)-guaiatetraen-12, 6-olide structure
72635-04-2 structure
Product Name:8-(Methylpropanoyl), 9-Ac-(5alpha, 6alpha, 8alpha, 9alpha)-8, 9-Dhiydroxy-1(10), 2, 4(15), 11(13)-guaiatetraen-12, 6-olide
CAS No:72635-04-2
MF:C21H24O6
MW:372.411666870117
CID:2053112
Update Time:2025-04-21

8-(Methylpropanoyl), 9-Ac-(5alpha, 6alpha, 8alpha, 9alpha)-8, 9-Dhiydroxy-1(10), 2, 4(15), 11(13)-guaiatetraen-12, 6-olide Chemical and Physical Properties

Names and Identifiers

    • 8-(Methylpropanoyl), 9-Ac-(5alpha, 6alpha, 8alpha, 9alpha)-8, 9-Dhiydroxy-1(10), 2, 4(15), 11(13)-guaiatetraen-12, 6-olide
    • Inchi: 1S/C21H24O6/c1-9(2)20(23)27-19-16-12(5)21(24)26-18(16)15-10(3)7-8-14(15)11(4)17(19)25-13(6)22/h7-9,15-19H,3,5H2,1-2,4,6H3
    • InChI Key: HUMCSDURJLRDAG-UHFFFAOYSA-N
    • SMILES: CC(C(OC1C(OC(=O)C)C(C)=C2C(C(C=C2)=C)C2OC(C(C12)=C)=O)=O)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • XLogP3: 1.856

8-(Methylpropanoyl), 9-Ac-(5alpha, 6alpha, 8alpha, 9alpha)-8, 9-Dhiydroxy-1(10), 2, 4(15), 11(13)-guaiatetraen-12, 6-olide Related Literature

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